Cas no 77587-05-4 (Benzonitrile, 4-(1,1,2-trimethyl-2-propenyl)-)

Benzonitrile, 4-(1,1,2-trimethyl-2-propenyl)- structure
77587-05-4 structure
Product Name:Benzonitrile, 4-(1,1,2-trimethyl-2-propenyl)-
CAS No:77587-05-4
MF:C13H15N
MW:185.264903306961
CID:535846
PubChem ID:11126968
Update Time:2025-04-19

Benzonitrile, 4-(1,1,2-trimethyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(1,1,2-trimethyl-2-propenyl)-
    • 4-(2,3-dimethylbut-3-en-2-yl)benzonitrile
    • DTXSID00456149
    • 77587-05-4
    • Inchi: 1S/C13H15N/c1-10(2)13(3,4)12-7-5-11(9-14)6-8-12/h5-8H,1H2,2-4H3
    • InChI Key: JMBOMPQBQRUTIE-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(=CC=1)C(C)(C)C(=C)C

Computed Properties

  • Exact Mass: 185.120449483g/mol
  • Monoisotopic Mass: 185.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 23.8Ų
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